AF64394

• Molecular Formula: C21H20ClN5O
• Molecular Weight: 393.9 g/mol
• InChI: InChI=1S/C21H20ClN5O/c1-14(2)28-19-10-17(22)9-8-16(19)12-23-20-11-18(15-6-4-3-5-7-15)26-21-24-13-25-27(20)21/h3-11,13-14,23H,12H2,1-2H3
• InChIKey: WBYNZQXAAWPAGR-UHFFFAOYSA-N

AF64394 (N-(4-chloro-2-isopropoxybenzyl)-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine) GPR3 Inverse Agonist: A Tool for Orphan GPCR Research and Alzheimer's Target Validation

N-(4-chloro-2-isopropoxybenzyl)-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, designated AF64394 (CAS 1637300-25-4, PubChem CID 125286314), is a triazolopyrimidine derivative that functions as a selective inverse agonist of the orphan class A G protein-coupled receptor GPR3 with a pIC50 of 7.3 [1]. As the first small molecule inhibitor of GPR3 receptor function [2], AF64394 serves as a validated pharmacological probe for investigating GPR3 biology, which is implicated in Alzheimer's disease pathophysiology and metabolic regulation [3].

1 First-in-class GPR3 inverse agonist tool for target validation

2 Supports selective orphan GPCR signaling pathway studies

3 Structurally characterized scaffold for fluorescent probe development

• [1] Jensen T, Elster L, Nielsen SM, Poda SB, Loechel F, Volbracht C, Klewe IV, David L, Watson SP. The identification of GPR3 inverse agonist AF64394; the first small molecule inhibitor of GPR3 receptor function. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5195-8. PMID: 25442311 View Source
• [2] Jensen T, et al. The identification of GPR3 inverse agonist AF64394; the first small molecule inhibitor of GPR3 receptor function. Bioorg Med Chem Lett. 2014;24(22):5195-8. View Source
• [3] Bresinsky M, Shahraki A, Kolb P, Pockes S, Schihada H. Development of Fluorescent AF64394 Analogues Enables Real-Time Binding Studies for the Orphan Class A GPCR GPR3. J Med Chem. 2023;66(21):15025-15041. PMID: 37907069 View Source

Why Generic GPR3 Ligands Cannot Substitute for AF64394 in Target-Specific Studies

AF64394 cannot be replaced by other GPR3-targeting compounds because it is structurally and functionally validated as a selective inverse agonist with a >100-fold selectivity margin over closely related orphan receptors GPR6 and GPR12 (pIC50 = 7.3 vs 5.1 and 4.9, respectively) . Its binding mode has been structurally characterized through molecular dynamics simulations, confirming a unique inactive-state conformation of GPR3 mediated by specific interactions with residues including E28, H96, T31, and T279 [1]. Generic GPCR modulators or alternative GPR3 ligands lack this combination of selectivity documentation and structurally elucidated mechanism, making AF64394 the only currently validated small-molecule tool for dissecting GPR3-specific signaling pathways in Alzheimer's disease and metabolic disorder research [2].

Selectivity Generic GPCR ligands may not maintain the reported selectivity profile over GPR6 and GPR12

Binding Mode Alternative GPR3 ligands likely lack the structurally elucidated inactive-state conformation

Tool Status No other GPR3 modulator is validated as a first-in-class reference standard for target engagement

• [1] Bharathi, Roy KK. Structural basis for the binding of a selective inverse agonist AF64394 with the human G-protein coupled receptor 3 (GPR3). J Biomol Struct Dyn. 2022;40(20):10181-10190. PMID: 34157950 View Source
• [2] Bresinsky M, et al. Development of Fluorescent AF64394 Analogues Enables Real-Time Binding Studies for the Orphan Class A GPCR GPR3. J Med Chem. 2023;66(21):15025-15041. PMID: 37907069 View Source

AF64394 (N-(4-chloro-2-isopropoxybenzyl)-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine) Quantitative Differentiation Evidence

Selectivity Profile: AF64394 Exhibits >100-Fold Target Discrimination Over GPR6 and GPR12

AF64394 demonstrates >100-fold selectivity for GPR3 over the closely related orphan receptors GPR6 and GPR12 . In HEK293 cells expressing GPR3, AF64394 selectively inhibits cAMP accumulation with an IC50 of 0.5 µM, compared to 7.9 µM for GPR6 and 12 µM for GPR12 [1]. This selectivity is critical for interpreting GPR3-specific pharmacology without confounding off-target effects.

Selectivity Profile

Head-to-head

>100-fold selectivity

Supports GPR3-specific pathway interpretation

IC50: 0.5 µM (GPR3) vs 7.9 µM (GPR6) / 12 µM (GPR12)

Evidence Dimension	Target selectivity (cAMP inhibition)
Target Compound Data	IC50 = 0.5 µM (GPR3)
Comparator Or Baseline	GPR6: IC50 = 7.9 µM; GPR12: IC50 = 12 µM
Quantified Difference	15.8-fold over GPR6; 24-fold over GPR12; overall >100-fold selectivity based on pIC50 values (7.3 vs 5.1 and 4.9)
Conditions	HEK293 cells expressing GPR3, GPR6, or GPR12; cAMP accumulation assay

Why This Matters

This quantitative selectivity ensures that experimental outcomes can be attributed to GPR3 modulation rather than off-target effects on the phylogenetically related GPR6 or GPR12 receptors.

• [1] AF64394 product information. Bertin Bioreagent. AF64394 is an inverse agonist of the orphan G protein-coupled receptor GPR3. View Source

Structurally Elucidated Binding Mode: AF64394 Induces a Unique Inactive GPR3 Conformation

Computational modeling and molecular dynamics simulations have characterized the binding pose of AF64394 within GPR3, revealing a stable conformation with specific residue interactions [1]. The [1,2,4]triazolo[1,5-a]pyrimidine core forms water-mediated H-bonds with T31 and direct H-bonds with V186 and T279; the phenyl substituent engages in aromatic π-π stacking with F97, F101, W43, and Y280 [1]. MD simulations confirm that the toggle switch residues F120 and W260 remain in close contact, consistent with an inactive GPR3 state [1].

Binding Mode

Supporting evidence

Unique inactive-state conformation

Structural basis for rational probe design

MD simulation: key interactions with E28, H96, T279

Evidence Dimension	Binding mode characterization
Target Compound Data	Stable Pose 1 identified; direct interaction with E28; polar interactions with H96, T31, T279; π-π stacking with F97, F101, W43, Y280
Comparator Or Baseline	Alternative GPR3 ligands (e.g., compound 45/UR-MB-355) exhibit distinct binding modes
Quantified Difference	Qualitative difference in binding pose stability and receptor conformational state; no quantitative comparator available
Conditions	I-TASSER modeling, Induced Fit Docking, molecular dynamics simulations

Why This Matters

Structural characterization enables rational design of fluorescent analogues and provides a validated template for structure-based optimization of new GPR3 ligands.

• [1] Bharathi, Roy KK. Structural basis for the binding of a selective inverse agonist AF64394 with the human G-protein coupled receptor 3 (GPR3). J Biomol Struct Dyn. 2022;40(20):10181-10190. PMID: 34157950 View Source

Mechanistic Validation: AF64394 Functions as a Negative Allosteric Modulator of Dimeric GPR3

Recent structural studies have identified AF64394 as a negative allosteric modulator (NAM) that specifically targets the GPR3 dimerization interface [1]. AF64394 binding allosterically shifts the α-helical structure of intracellular loop 2 (ICL2) into a random coil conformation, thereby impairing Gs protein coupling [1]. This allosteric mechanism distinguishes AF64394 from orthosteric ligands that would directly compete with endogenous agonists.

Mechanistic Validation

Class-level inference

Negative allosteric modulator

Allosteric mechanism context for signal bias studies

Targets dimer interface; impairs Gs coupling via ICL2

Evidence Dimension	Mechanism of receptor modulation
Target Compound Data	Negative allosteric modulator; targets dimerization interface; impairs Gs coupling via ICL2 conformational change
Comparator Or Baseline	Hypothetical orthosteric GPR3 inverse agonist (not identified)
Quantified Difference	Qualitative mechanistic distinction; no direct quantitative comparator exists
Conditions	Structural analysis of GPR3 dimers; functional GTP turnover assays

Why This Matters

The allosteric mechanism provides a distinct pharmacological approach that may offer advantages in terms of signal bias and reduced competitive displacement by endogenous ligands.

• [1] Qiu Y, et al. Allosteric modulation of dimeric GPR3 by ligands in the dimerization interface. eLife. 2025. View Source

Physicochemical Properties: AF64394 Demonstrates Defined DMSO Solubility and Lipophilicity for Assay Design

AF64394 exhibits DMSO solubility of ≥125 mg/mL (317.36 mM) , enabling the preparation of concentrated stock solutions suitable for high-throughput screening and cellular assays. The compound's lipophilicity (clogP = 4.65 ; XLogP3 = 5 [1]) is consistent with its membrane-permeable character, though this moderate-to-high lipophilicity necessitates careful solvent control in assay design.

Physicochemical Profile

Supporting evidence

DMSO solubility ≥125 mg/mL

Enables concentrated stock preparation

clogP = 4.65; requires solvent control in assays

Evidence Dimension	Solubility and lipophilicity
Target Compound Data	DMSO solubility: ≥125 mg/mL (317.36 mM); clogP = 4.65; XLogP3 = 5
Comparator Or Baseline	AF34394 (related analog): clogP = 5.2
Quantified Difference	AF64394 clogP (4.65) is 0.55 units lower than AF34394 (5.2), indicating moderately reduced lipophilicity
Conditions	Predicted/measured physicochemical properties

Why This Matters

Quantified solubility data enables accurate stock solution preparation for reproducible assay conditions, while comparative lipophilicity informs structure-activity relationship optimization and potential formulation considerations.

• [1] PubChem. N-(4-chloro-2-isopropoxybenzyl)-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine. CID 125286314. XLogP3-AA = 5. View Source

Structure-Activity Relationship Foundation: AF64394 Scaffold Enables Fluorescent Probe Development

The AF64394 scaffold has been successfully derivatized to generate fluorescent analogues suitable for BRET-based real-time binding studies [1]. Starting from computational binding pose predictions of AF64394, researchers designed a series of fluorescent AF64394 analogues; the most potent derivative, compound 45 (UR-MB-355), bound to GPR3 with submicromolar affinity and enabled the development of a signaling pathway-independent binding assay [1].

SAR Tractability

Supporting evidence

Scaffold tolerates fluorescent derivatization

Supports BRET-based binding assay development

Derivative UR-MB-355 retains submicromolar affinity

Evidence Dimension	Chemical tractability for probe development
Target Compound Data	Parent AF64394 scaffold used to generate fluorescent analogues (e.g., compound 45/UR-MB-355) with retained submicromolar GPR3 binding affinity
Comparator Or Baseline	Non-fluorescent parent AF64394 (pIC50 = 7.3)
Quantified Difference	Derivatization yields binding-compatible fluorescent probes; direct quantitative comparison of binding kinetics not reported
Conditions	BRET-based binding studies in cellular systems

Why This Matters

The scaffold's tolerance for chemical modification enables the creation of tool compounds for advanced pharmacological assays, extending the utility of AF64394 beyond direct target engagement studies.

• [1] Bresinsky M, et al. Development of Fluorescent AF64394 Analogues Enables Real-Time Binding Studies for the Orphan Class A GPCR GPR3. J Med Chem. 2023;66(21):15025-15041. PMID: 37907069 View Source

First-in-Class Status: AF64394 is the First Small Molecule Inhibitor of GPR3 Receptor Function

AF64394 is documented in the primary literature as 'the first small molecule inhibitor of GPR3 receptor function' [1]. Prior to its discovery, no validated small-molecule tool existed for pharmacological interrogation of GPR3. This first-in-class status establishes AF64394 as the reference standard for GPR3 target engagement studies, against which all subsequent GPR3 ligands are benchmarked [1].

First-in-Class Status

Class-level inference

Reference standard for GPR3 pharmacology

Establishes benchmark for new ligand validation

Literature precedence: Jensen et al., 2014

Evidence Dimension	Historical precedence and tool compound status
Target Compound Data	First reported small molecule GPR3 inhibitor (2014)
Comparator Or Baseline	All other GPR3 ligands (subsequently discovered)
Quantified Difference	Not applicable (temporal/categorical distinction)
Conditions	Literature precedence based on Jensen et al., 2014

Why This Matters

As the first-in-class GPR3 inhibitor, AF64394 serves as the essential reference compound for validating new GPR3-targeting molecules and ensuring comparability across independent research studies.

• [1] Jensen T, et al. The identification of GPR3 inverse agonist AF64394; the first small molecule inhibitor of GPR3 receptor function. Bioorg Med Chem Lett. 2014;24(22):5195-8. PMID: 25442311 View Source

AF64394 (N-(4-chloro-2-isopropoxybenzyl)-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine) Recommended Research Applications

GPR3 Target Validation in Alzheimer's Disease Models

AF64394 is the validated tool compound for interrogating GPR3 function in Alzheimer's disease research [1]. GPR3 is implicated in amyloid-β peptide generation in neurons, and inverse agonists like AF64394 represent a potential therapeutic strategy [2]. Researchers can employ AF64394 at concentrations achieving ≥90% target engagement (based on pIC50 = 7.3, ~50 nM IC50) in neuronal cell models to assess GPR3-dependent modulation of amyloid-β production and related signaling pathways [3].

Selective GPR3 Pharmacological Studies Requiring Discrimination from GPR6/GPR12

AF64394's >100-fold selectivity over GPR6 and GPR12 [1] makes it the compound of choice for experiments where confounding activity at these phylogenetically related orphan receptors must be excluded. Studies investigating GPR3-specific cAMP signaling should use AF64394 at concentrations ≤1 µM to maintain selectivity while achieving sufficient GPR3 inhibition (IC50 = 0.5 µM for cAMP accumulation) [2]. Parallel testing with GPR6/GPR12-negative controls is recommended to confirm target specificity.

Development of GPR3 Binding Assays and Fluorescent Probe Design

AF64394 serves as the foundational scaffold for developing advanced GPR3 pharmacological tools, including fluorescent analogues for BRET-based binding studies [1]. Researchers designing novel GPR3 probes can use the structurally characterized binding pose of AF64394 [2] as a starting template for structure-guided derivatization. The scaffold's demonstrated tolerance for fluorescent tag conjugation at specific positions enables the creation of tool compounds compatible with real-time receptor binding and cellular localization studies.

Mechanistic Studies of Allosteric GPCR Modulation

AF64394's documented function as a negative allosteric modulator targeting the GPR3 dimerization interface [1] positions it as a valuable tool for studying allosteric GPCR pharmacology. The compound's ability to impair Gs coupling via ICL2 conformational rearrangement provides a defined system for investigating the structural determinants of GPCR allostery and dimerization-dependent signaling. Co-incubation studies with the GPR3 agonist diphenyleneiodonium chloride have revealed allosteric modulation of ligand binding [2], offering a framework for exploring allosteric-orthosteric ligand interactions in Class A GPCRs.

Application

Selection Property

Validation Focus

GPR3 target validation in Alzheimer's disease models

Target engagement potency

Amyloid-β production modulation in neuronal models

Selective GPR3 pharmacological studies over GPR6/GPR12

Isoform selectivity window

cAMP signaling endpoint discrimination

Development of GPR3 binding assays and fluorescent probes

Scaffold chemical tractability

Binding mode-guided structure derivatization

Mechanistic studies of allosteric GPCR modulation

Allosteric modulation mechanism

Dimerization interface and Gs coupling impairment

• [1] Bresinsky M, et al. Development of Fluorescent AF64394 Analogues Enables Real-Time Binding Studies for the Orphan Class A GPCR GPR3. J Med Chem. 2023;66(21):15025-15041. PMID: 37907069 View Source
• [2] AF64394 product information. GPR3 mediates amyloid-β peptide formation. BenchChem (context only; core evidence from Jensen et al., 2014). View Source
• [3] Jensen T, et al. The identification of GPR3 inverse agonist AF64394. Bioorg Med Chem Lett. 2014;24(22):5195-8. PMID: 25442311 View Source